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Compound of Interest

Compound Name: Metaterol Hydrochloride

CAS No.: 55688-38-5

Cat. No.: B125795

Get Quote

An in-depth examination of the physicochemical properties, synthesis, mechanism of action,

and analytical methodologies for Metaterol Hydrochloride.

Introduction
Metaterol hydrochloride, also known by the synonyms Orciprenaline hydrochloride and

Metaproterenol hydrochloride, is a sympathomimetic amine utilized for its bronchodilator

properties.[1] As a moderately selective beta-2 adrenergic receptor agonist, it has been a

subject of interest in the development of treatments for respiratory conditions characterized by

bronchospasm, such as asthma and chronic obstructive pulmonary disease (COPD).[2][3] This

technical guide provides a detailed overview of Metaterol hydrochloride, intended for

researchers, scientists, and professionals in drug development. The guide will cover its

fundamental chemical attributes, synthetic pathways, pharmacological action, and the

analytical techniques employed for its characterization and quantification.

Physicochemical Properties
The hydrochloride salt of Metaterol presents as a stable, crystalline solid. A thorough

understanding of its molecular characteristics is fundamental for its application in research and
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pharmaceutical development.

Property Value Source(s)

Molecular Formula C11H18ClNO2 [4][5]

Molecular Weight 231.72 g/mol [4][5][6]

IUPAC Name

1-(3-Hydroxyphenyl)-2-

(isopropylamino)ethanol

hydrochloride

[4]

CAS Number 55688-38-5 [4][5]

Synthesis of Metaterol
The synthesis of Metaterol typically involves a multi-step process. A representative synthetic

route is outlined below, starting from readily available precursors. The process underscores the

chemical transformations necessary to construct the final active pharmaceutical ingredient.

Experimental Protocol: A Generalized Synthetic
Approach

Acetophenone Protection: The synthesis often commences with the protection of the

hydroxyl groups of a dihydroxyacetophenone derivative to prevent unwanted side reactions

in subsequent steps.

Bromination: The protected acetophenone undergoes bromination at the alpha-carbon to

introduce a leaving group.

Amination: The bromo-intermediate is then reacted with isopropylamine, leading to the

formation of an amino ketone.

Reduction: The ketone functionality is selectively reduced to a hydroxyl group, yielding the

Metaterol base.

Salt Formation: Finally, the Metaterol base is treated with hydrochloric acid to form the stable

and water-soluble Metaterol hydrochloride salt.
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Caption: A generalized workflow for the synthesis of Metaterol hydrochloride.

Mechanism of Action
Metaterol hydrochloride exerts its therapeutic effects by acting as a beta-2 adrenergic

receptor agonist.[3] Its mechanism of action is centered on the relaxation of bronchial smooth

muscle, leading to bronchodilation.

Upon administration, Metaterol binds to beta-2 adrenergic receptors on the surface of airway

smooth muscle cells.[4] This binding activates the enzyme adenylyl cyclase, which in turn

catalyzes the conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate

(cAMP).[6][7] The subsequent increase in intracellular cAMP levels leads to the activation of

protein kinase A. This cascade of events ultimately results in the phosphorylation of various

intracellular proteins, which promotes the relaxation of the bronchial smooth muscle, thereby

alleviating bronchoconstriction.[7]
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Caption: Signaling pathway of Metaterol's mechanism of action.

Analytical Methodologies
The accurate and precise quantification of Metaterol in pharmaceutical formulations and

biological matrices is crucial for quality control and pharmacokinetic studies. A variety of

analytical techniques have been developed for this purpose.

High-Performance Liquid Chromatography (HPLC)
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HPLC is a widely used method for the analysis of Metaterol due to its high resolution and

sensitivity. Both direct and indirect methods have been developed for the enantiomeric

separation of orciprenaline.[8]

Sample Preparation: Pharmaceutical dosage forms are dissolved in a suitable solvent, while

biological samples may require extraction and clean-up steps to remove interfering

substances.

Chromatographic System: A C18 column is commonly used with a mobile phase consisting

of a mixture of a buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or

methanol).

Detection: UV detection at a specific wavelength is typically employed for quantification.

Quantification: The concentration of Metaterol is determined by comparing the peak area of

the sample to that of a standard of known concentration.

A highly sensitive spectrofluorimetric method has also been developed for the rapid

determination of orciprenaline in biological fluids and pharmaceuticals. This method relies on

measuring the native fluorescence of the compound without the need for chemical reagents.[9]
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Caption: A typical workflow for the analysis of Metaterol using HPLC.
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Clinical Pharmacology
Metaterol hydrochloride is administered to relieve symptoms associated with asthma, chronic

bronchitis, and emphysema.[1][3] It can be administered orally or via inhalation.[6] The onset of

action after oral administration is typically within 30 minutes, with peak effects observed

between 60 and 90 minutes, and a duration of action of 3 to 6 hours.[1]

Common adverse effects include fine tremor of skeletal muscles, nervousness, headache,

dizziness, and tachycardia.[1] As with other beta-adrenergic agonists, it should be used with

caution in patients with cardiovascular disorders.

Conclusion
Metaterol hydrochloride remains a significant compound in the study of beta-2 adrenergic

receptor agonists and the development of bronchodilators. This guide has provided a

comprehensive overview of its core technical aspects, from its fundamental chemical properties

and synthesis to its mechanism of action and analytical determination. For researchers and

drug development professionals, a thorough understanding of these elements is essential for

the continued exploration of its therapeutic potential and the development of new and improved

respiratory therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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